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Compound of Interest

Compound Name: 4-Bromo-2-nitrophenol

Cat. No.: B183274

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-2-nitrophenol.
Adherence to these procedures is essential to ensure a safe laboratory environment and
minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromo-2-nitrophenol is a hazardous substance that requires stringent safety protocols. The
primary hazards include acute toxicity if swallowed or inhaled, skin irritation, and serious eye
irritation.[1][2] Some data also suggests it may be suspected of causing genetic defects.[3]
Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Hazard Classifications for 4-Bromo-2-nitrophenol
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Germ cell mutagenicity

Suspected (Category 2)

Source: PubChem, Sigma-Aldrich, TCI Chemicals[1][2][3]

Table 2: Recommended Personal Protective Equipment (PPE)
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles must provide a

complete seal around the
Safety Goggles and Face )
Eyes/Face —_ eyes. A face shield should be
ie
worn over goggles to protect

against splashes.

Nitrile gloves are suitable for
incidental contact. For direct
handling or risk of splashes,

] ) heavy-duty neoprene or butyl

Hands Chemical-resistant gloves

rubber gloves are
recommended.[4] Gloves must
be changed immediately upon

contamination.

A NIOSH-approved N95 dust
mask is the minimum
requirement when handling the
solid to prevent inhalation.[2]
Respiratory N95 Dust Mask or Respirator For procedures that may
generate significant dust or
aerosols, a respirator with
appropriate cartridges should

be used.

) ] Along-sleeved lab coat that
Chemical-Resistant Laboratory _
Body can be fully buttoned is
Coat )
required.

Experimental Protocol: Safe Handling and Use

This protocol outlines the step-by-step procedure for safely handling 4-Bromo-2-nitrophenol
in a laboratory setting.

1. Pre-Handling Preparations:
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o Designated Area: All work with 4-Bromo-2-nitrophenol must be conducted in a designated
area within a certified chemical fume hood.[4]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and unobstructed.[5]

o Gather Materials: Assemble all necessary equipment, reagents, and waste containers within
the fume hood before introducing the chemical.

2. Donning PPE:
e Put on all required PPE as detailed in Table 2 before entering the designated handling area.
3. Handling the Compound:

o Weighing and Transfer: Carefully weigh and transfer the solid 4-Bromo-2-nitrophenol within
the fume hood to minimize dust formation.[6][7]

o Solution Preparation: If preparing a solution, slowly add the 4-Bromo-2-nitrophenol to the
solvent to prevent splashing.

o Container Management: Keep all containers with 4-Bromo-2-nitrophenol tightly sealed
when not in use.[8]

4. Post-Handling Procedures:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical using an appropriate solvent.

o PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated
outer surfaces. Gloves should be removed last, and hands must be washed thoroughly with
soap and water.[4][9]

Disposal Plan

4-Bromo-2-nitrophenol and any contaminated materials are considered hazardous waste and
must be disposed of accordingly.
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. Waste Segregation:

Solid Waste: Collect unused 4-Bromo-2-nitrophenol and any contaminated solid materials
(e.g., weigh boats, contaminated paper towels) in a designated, sealed, and clearly labeled
hazardous waste container.

Liquid Waste: Solutions containing 4-Bromo-2-nitrophenol should be collected in a
separate, sealed, and labeled hazardous waste container. Do not mix with other solvent
waste streams unless compatible.

. Disposal Procedure:

Licensed Disposal Company: All waste containing 4-Bromo-2-nitrophenol must be
disposed of through a licensed professional waste disposal service.[7]

Labeling: Ensure all waste containers are accurately labeled with the chemical name and
associated hazards.

Environmental Precaution: Do not dispose of 4-Bromo-2-nitrophenol down the drain or in
regular trash.[6][7]

Emergency Procedures

Table 3: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate
medical attention.[8][10]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[8][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

In the event of a spill, evacuate the area and prevent further spread. For small spills, carefully

sweep up the solid material, avoiding dust generation, and place it in a sealed container for

disposal. For larger spills, follow your institution's emergency spill response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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